Electroless deposition of RuO2-based nanoparticles for energy conversion applications†

RSC Advances Pub Date: 2019-02-01 DOI: 10.1039/C8RA07810F

Abstract

This study reports a delicate electroless approach for the deposition of RuO2·nH2O nanoparticles on the VOx·mH2O nanowires and this method can be extended to deposit RuO2·nH2O nanoparticles on various material surfaces. Electrochemical characterizations, including linear sweep voltammetry (LSV), electrochemical quartz crystal microbalance (QCM) analysis and rotating ring-disc electrode (RRDE) voltammetry, were carried out to investigate the growth mechanism. The deposition involves the catalytic reduction of dissolved oxygen by the V4+ species of VOx·mH2O, which drives the oxidation of RuCl3 to proceed with the growth of RuO2·nH2O. This core/shell VOx·mH2O/RuO2·nH2O shows a better catalytic activity of the oxygen reduction reaction (ORR) than RuO2·nH2O, which is ascribed to the pronounced dispersion of RuO2·nH2O. Such an electroless approach was applicable to the preparation of a RuO2-based nanoparticle suspension as well as the deposition of nanocrystalline RuO2·nH2O on other functional supports like TiO2 nanowires. The thus-obtained RuO2-decorated TiO2 nanorods exhibit significantly an enhanced photoactivity toward photoelectrochemical water oxidation. The versatility of the current electroless approach may facilitate the widespread deployment of nanocrystalline RuO2·nH2O in a variety of energy-related applications.

Graphical abstract: Electroless deposition of RuO2-based nanoparticles for energy conversion applications
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